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Compound of Interest

Compound Name: 5-Hydroxynicotinic acid

Cat. No.: B121310

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount to both personal safety and the integrity of experimental outcomes.
This guide provides essential safety and logistical information for the handling and disposal of
5-Hydroxynicotinic acid, a compound that requires careful management in a laboratory
setting. Adherence to these procedures will minimize risk and ensure a secure research
environment.

Immediate Safety and Hazard Information

5-Hydroxynicotinic acid is classified as a hazardous substance that can cause significant
irritation.[1][2][3][4][5] It is known to cause skin irritation, serious eye irritation, and may lead to
respiratory irritation.[1][2][3][4][5] Therefore, appropriate personal protective equipment (PPE)
and handling protocols are mandatory.

For quick reference, the following table summarizes the key hazard information for 5-
Hydroxynicotinic acid.
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Hazard

o GHS Pictogram Signal Word Hazard Statements
Classification
Skin Irritation ] ) H315: Causes skin
Exclamation Mark Warning o
(Category 2) irritation[1][2][31[41[5]
) o H319: Causes serious
Serious Eye Irritation ] ] o
Exclamation Mark Warning eye irritation[1][2][3][4]
(Category 2A)
[5]
Specific target organ
o ] H335: May cause
toxicity — single ] ] ) S
Exclamation Mark Warning respiratory irritation[1]

exposure (Category

3), Respiratory system

[213][41[5]

Operational Plan: Step-by-Step Handling Protocol

To ensure minimal exposure and safe handling, all operations involving 5-Hydroxynicotinic

acid should be conducted in a well-ventilated area, preferably within a certified chemical fume

hood.[6] The following step-by-step protocol must be followed:

1. Preparation and Engineering Controls:

o Ensure that a safety shower and an eyewash station are readily accessible and in good

working order.[7]

o Work should be conducted in a well-ventilated area. For procedures that may generate dust

or aerosols, a local exhaust system or a chemical fume hood is required.[6][7]

2. Donning Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles that meet ANSI Z87.1 or European
Standard EN166 standards.[1][7] A face shield is recommended if there is a significant risk of
splashing.[6][7]

Hand Protection: Wear protective gloves, such as nitrile or butyl rubber.[7][8] Gloves should
be inspected for integrity before each use.
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Body Protection: A long-sleeved laboratory coat is mandatory.[6] For tasks with a higher risk
of splashes, a chemical-resistant apron should also be worn.[6]

Respiratory Protection: If dust generation is unavoidable and engineering controls are
insufficient, a NIOSH-approved dust respirator should be used.[7]

. Chemical Handling:
Wash hands and face thoroughly after handling the compound.[1][7]
Avoid contact with skin, eyes, and clothing.[7]
Avoid breathing dust.[1][3][5][9]

When preparing solutions, add the solid 5-Hydroxynicotinic acid to the solvent slowly to
prevent splashing.[6]

. Post-Handling Procedures:
Decontaminate the work surface with an appropriate cleaning agent.
Remove PPE in the correct order to avoid cross-contamination, removing gloves last.

Wash hands thoroughly with soap and water after work is completed.[1][6]
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Workflow for Handling 5-Hydroxynicotinic Acid
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Caption: A workflow diagram illustrating the key steps for safely handling 5-Hydroxynicotinic
acid.

Disposal Plan: Managing 5-Hydroxynicotinic Acid
Waste

Proper disposal of chemical waste is crucial for environmental protection and laboratory safety.
All waste containing 5-Hydroxynicotinic acid must be treated as hazardous waste.

1. Waste Segregation:

» Solid Waste: Unused or contaminated solid 5-Hydroxynicotinic acid, as well as any grossly
contaminated disposable lab supplies (e.g., weigh boats, contaminated paper towels),
should be collected in a designated, labeled, and sealed hazardous waste container.

» Liquid Waste: Solutions containing 5-Hydroxynicotinic acid should be collected in a
separate, labeled, and sealed hazardous waste container for liquid chemical waste. Do not
pour this waste down the drain.[10]

o Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should
be placed in a designated hazardous waste bag or container.

2. Container Labeling and Storage:

» All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "5-Hydroxynicotinic acid".

e Waste containers should be kept closed except when adding waste.

» Store waste containers in a designated, well-ventilated, and secure area away from
incompatible materials.[7]

3. Final Disposal:

» Dispose of all waste through your institution's environmental health and safety (EHS) office
or a licensed hazardous waste disposal contractor.[1][3][10] Follow all local, state, and
federal regulations for hazardous waste disposal.[4][7]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b121310?utm_src=pdf-body
https://www.benchchem.com/product/b121310?utm_src=pdf-body
https://www.benchchem.com/product/b121310?utm_src=pdf-body
https://www.benchchem.com/product/b121310?utm_src=pdf-body
https://www.benchchem.com/product/b121310?utm_src=pdf-body
https://www.benchchem.com/product/b121310?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC156400250&countryCode=US&language=en
https://www.benchchem.com/product/b121310?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/H0633_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAH3072514&productDescription=5-HYDROXYNICOTINIC+ACD+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC156400250&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/45msds_0219GjGhs00Div.3sdsIsonicotinicacid.pdf
https://www.tcichemicals.com/BE/en/sds/H0633_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Disposal Decision Tree for 5-Hydroxynicotinic Acid Waste
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Caption: A decision tree outlining the proper disposal pathways for different types of waste
generated when handling 5-Hydroxynicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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